(Z)-2-(5-((1H-benzo[d]imidazol-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid

• IUPAC Name: 2-[5-(benzimidazol-2-ylidenemethyl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]butanoic acid
• InChI: InChI=1S/C15H13N3O3S2/c1-2-10(14(20)21)18-13(19)11(23-15(18)22)7-12-16-8-5-3-4-6-9(8)17-12/h3-7,10,19H,2H2,1H3,(H,20,21)
• InChI Key: FLKXTYTXUZTIHE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1C(=C(SC1=S)C=C2N=C3C=CC=CC3=N2)O
• Molecular Formula: C15H13N3O3S2
• Molecular Weight: 347.4 g/mol

Description

(Z)-2-(5-((1H-benzo[d]imidazol-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid is a useful research compound. Its molecular formula is C15H13N3O3S2 and its molecular weight is 347.41. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Sensing

One study focused on the synthesis of a compound structurally similar to the requested chemical, highlighting its potential as a fluorescent sensor. The study demonstrated that the compound exhibits selective fluorescence quenching effects in the presence of Co2+ ions over other metal ions, indicating its utility as a Co2+ selective fluorescent chemical sensor [Li Rui-j (2013)].

Anticancer Activity

Research into novel N-benzyl aplysinopsin analogs, including structures with similarities to the mentioned compound, showed potent in vitro cytotoxicity against certain human tumor cell lines. This suggests that these compounds, with their specific structural features, could serve as lead compounds for antitumor agent development [Narsimha R Penthala et al. (2011)].

Coordination Chemistry

Several studies have synthesized and characterized coordination polymers or metal-organic frameworks (MOFs) using imidazole and thiazole derivatives, demonstrating diverse applications from structural chemistry to luminescence sensing and pesticide removal. These works underline the utility of such compounds in constructing complex structures with potential applications in gas storage, sensing, and catalysis [Hakan Erer et al. (2015), Yang Zhao et al. (2017)].

Antimicrobial Activity

Compounds with the thiazolidine core have been synthesized and evaluated for their antimicrobial activity against a range of bacterial strains. These studies highlight the potential of thiazolidine derivatives as antimicrobial agents, offering a pathway for new antibiotics development [N. Mishra et al. (2019)].

Bone Imaging Agents

A study on the synthesis and biological evaluation of novel 99mTc-labelled bisphosphonates, structurally related to the queried compound, for use as bone imaging agents, revealed that these compounds show highly selective uptake in the skeletal system. This suggests their potential application in diagnosing and monitoring bone-related diseases [L. Qiu et al. (2011)].